Cas no 1368057-91-3 (5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-7-carboxylic acid)

• Product Name: 5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-7-carboxylic acid
• CAS No: 1368057-91-3
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 6072652
• PubChem ID: 82567808
• Update Time: 2026-03-11

5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-7-carboxylic acid
• [1,2,4]Triazolo[1,5-a]pyridine-7-carboxylic acid, 5,6,7,8-tetrahydro-
• 5,6,7,8-TETRAHYDRO[1,2,4]TRIAZOLO[1,5-A]PYRIDINE-7-CARBOXYLIC ACID
• 5,6,7,8-TETRAHYDRO[1,2,4]TRIAZOLO[1,5-A]PYRIDINE-7-CARBOXYLICACID
• 5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylic acid
• AT12574
• 1368057-91-3
• 5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylic acid
• MFCD22394750
• EN300-1588466

• Inchi： 1S/C7H9N3O2/c11-7(12)5-1-2-10-6(3-5)8-4-9-10/h4-5H,1-3H2,(H,11,12)
• InChI Key： CLBJSNQAXRBLHZ-UHFFFAOYSA-N
• SMILES： C12=NC=NN1CCC(C(O)=O)C2

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 442.5±55.0 °C(Predicted)
• pka: 3.99±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-7-carboxylic acid

Comprehensive Overview of 5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-7-carboxylic acid (CAS No. 1368057-91-3)

The compound 5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-7-carboxylic acid (CAS No. 1368057-91-3) is a heterocyclic organic molecule featuring a fused triazole and pyridine ring system. This structure is of significant interest in medicinal chemistry and pharmaceutical research due to its potential as a bioactive scaffold. The presence of both triazole and carboxylic acid functional groups enhances its versatility in drug design, enabling interactions with biological targets such as enzymes and receptors. Researchers are increasingly exploring its applications in small-molecule therapeutics, particularly in areas like neurodegenerative diseases and metabolic disorders, where modulating specific pathways is critical.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in high-throughput screening and computational drug discovery. The unique 5H,6H,7H,8H-1,2,4triazolo1,5-apyridine core of this compound offers a promising platform for developing selective inhibitors or agonists. Its CAS No. 1368057-91-3 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthetic routes, physicochemical properties, and potential therapeutic applications, highlighting the need for detailed technical profiles.

From a synthetic perspective, the carboxylic acid moiety in 5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-7-carboxylic acid allows for further derivatization, making it a valuable intermediate in structure-activity relationship (SAR) studies. Chemists leverage this functionality to create amides, esters, or other derivatives to optimize drug-like properties such as solubility and bioavailability. The compound’s triazole ring also contributes to its stability and binding affinity, traits highly sought after in fragment-based drug design.

The rising interest in personalized medicine and targeted therapies has further amplified the importance of specialized compounds like CAS No. 1368057-91-3. Online searches often include queries about its mechanism of action or patent status, underscoring its commercial potential. Additionally, its relevance to AI-driven drug discovery platforms is noteworthy, as machine learning models increasingly prioritize heterocyclic frameworks for virtual screening.

In conclusion, 5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-7-carboxylic acid represents a compelling case study in modern pharmaceutical innovation. Its dual functionality and structural uniqueness position it as a key player in the development of next-generation therapeutics. As research continues to uncover its full potential, this compound is poised to remain a focal point in both academic and industrial settings.